Cas no 83969-21-5 (2-[1-(2-chlorophenyl)-4,5-dihydro-5-methyl-1h-pyrazol-3-yl]-1,3,3-trimethyl-3h-indolium sulphate (2:1))

• Product name: 2-[1-(2-chlorophenyl)-4,5-dihydro-5-methyl-1h-pyrazol-3-yl]-1,3,3-trimethyl-3h-indolium sulphate (2:1)
• CAS No: 83969-21-5
• MF: C₄₂H₄₆Cl₂N₆O₄S
• MW: 801.823446750641
• CID: 888918
• PubChem ID: 44146500

2-[1-(2-chlorophenyl)-4,5-dihydro-5-methyl-1h-pyrazol-3-yl]-1,3,3-trimethyl-3h-indolium sulphate (2:1) Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-chlorophenyl)-4,5-dihydro-5-methyl-1h-pyrazol-3-yl]-1,3,3-trimethyl-3h-indolium sulphate (2:1)
• 2-[2-(2-chlorophenyl)-3-methyl-3,4-dihydropyrazol-5-yl]-1,3,3-trimethylindol-1-ium,sulfate
• 83969-21-5
• 2-(1-(2-Chlorophenyl)-4,5-dihydro-5-methyl-1H-pyrazol-3-yl)-1,3,3-trimethyl-3H-indolium sulphate (2:1)
• NS00090783
• EINECS 281-597-7
• DTXSID801004241
• Bis[1-(2-chlorophenyl)-5-methyl-3-(1,3,3-trimethyl-1,3-dihydro-2H-indol-2-ylidene)-4,5-dihydro-3H-pyrazol-1-ium] sulfate

• Inchi： InChI=1S/2C21H23ClN3.H2O4S/c2*1-14-13-17(23-25(14)19-12-8-6-10-16(19)22)20-21(2,3)15-9-5-7-11-18(15)24(20)4;1-5(2,3)4/h2*5-12,14H,13H2,1-4H3;(H2,1,2,3,4)/q2*+1;/p-2
• InChI Key： ZHBVIQCXIWMIGA-UHFFFAOYSA-L
• SMILES： CC1CC(=NN1C2=CC=CC=C2Cl)C3=[N+](C4=CC=CC=C4C3(C)C)C.CC1CC(=NN1C2=CC=CC=C2Cl)C3=[N+](C4=CC=CC=C4C3(C)C)C.[O-]S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 800.2678305g/mol
• Monoisotopic Mass: 800.2678305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 55
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų